Cas no 501426-09-1 (3-amino-3,4-dihydro-2H-1-benzothiopyran-4-one)

• Product Name: 3-amino-3,4-dihydro-2H-1-benzothiopyran-4-one
• CAS No: 501426-09-1
• MF: C₉H₉NOS
• MW: 179.238860845566
• CID: 6145369
• PubChem ID: 3313582
• Update Time: 2024-01-06

3-amino-3,4-dihydro-2H-1-benzothiopyran-4-one Chemical and Physical Properties

Names and Identifiers

• 501426-09-1
• 3-amino-3,4-dihydro-2H-1-benzothiopyran-4-one
• SCHEMBL9835232
• EN300-7839548

• Inchi： 1S/C9H9NOS/c10-7-5-12-8-4-2-1-3-6(8)9(7)11/h1-4,7H,5,10H2
• InChI Key： GZONTAULQNAESM-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(C(C1)N)=O

Computed Properties

• Exact Mass: 179.04048508g/mol
• Monoisotopic Mass: 179.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromanes